Cas no 919286-58-1 (tert-butyl (2R)-2-(bromomethyl)morpholine-4-carboxylate)

Tert-butyl (2R)-2-(bromomethyl)morpholine-4-carboxylate is a chiral morpholine derivative widely used as a key intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions. The bromomethyl substituent at the (2R)-position provides a reactive handle for further functionalization, enabling the introduction of diverse pharmacophores or structural modifications. This compound is valued for its high enantiopurity, which is critical in asymmetric synthesis and the development of stereospecific active ingredients. Its well-defined reactivity profile makes it a reliable building block for complex molecular architectures.

tert-butyl (2R)-2-(bromomethyl)morpholine-4-carboxylate structure

919286-58-1 structure

Product Name:tert-butyl (2R)-2-(bromomethyl)morpholine-4-carboxylate

CAS No:919286-58-1

MF:C₁₀H₁₈BrNO₃

MW:280.158822536469

MDL:MFCD20489338

CID:764948

PubChem ID:69389434

Update Time:2025-06-07

tert-butyl (2R)-2-(bromomethyl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- (R)-tert-Butyl 2-(bromomethyl)morpholine-4-carboxylate
- (R)-4-Boc-2-bromomethylmorpholine
- (R)-tert-Butyl 2-(bromomethyl)-morpholine-4-carboxylate
- 4-Morpholinecarboxylic acid, 2-(bromomethyl)-, 1,1-dimethylethyl ester,(2R)-
- tert-butyl (2R)-2-(bromomethyl)morpholine-4-carboxylate
- 1,1-Dimethylethyl (2R)-2-(bromomethyl)-4-morpholinecarboxylate (ACI)
- (R)-tert-Butyl2-(bromomethyl)morpholine-4-carboxylate
- SCHEMBL5288704
- W17583
- (2R)-N-Boc-2-(bromomethyl)morpholine
- MFCD20489338
- AKOS016004268
- TERT-BUTYL (R)-2-(BROMOMETHYL)MORPHOLINE-4-CARBOXYLATE
- t-Butyl (R)-2-(bromomethyl)morpholine-4-carboxylate
- AS-69624
- (R)-4-Boc-broMoMethylMorpholine
- CS-0060960
- DB-336282
- DTXSID70740406
- 919286-58-1
- RLXCSEPIBOWMOJ-QMMMGPOBSA-N
- MDL： MFCD20489338
- Inchi： 1S/C10H18BrNO3/c1-10(2,3)15-9(13)12-4-5-14-8(6-11)7-12/h8H,4-7H2,1-3H3/t8-/m0/s1
- InChI Key： RLXCSEPIBOWMOJ-QMMMGPOBSA-N
- SMILES： C(N1CCO[C@@H](CBr)C1)(=O)OC(C)(C)C

Computed Properties

Exact Mass: 279.04700
Monoisotopic Mass: 279.04701g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 227
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 38.8Å²

Experimental Properties

PSA: 38.77000
LogP: 1.95510

tert-butyl (2R)-2-(bromomethyl)morpholine-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	227350-250mg	R)-tert-Butyl 2-(bromomethyl)morpholine-4-carboxylate	919286-58-1	95%	250mg	￡229.00	2022-02-28
Fluorochem	227350-1g	R)-tert-Butyl 2-(bromomethyl)morpholine-4-carboxylate	919286-58-1	95%	1g	￡572.00	2022-02-28
Alichem	A449036514-250mg	(R)-tert-Butyl 2-(bromomethyl)morpholine-4-carboxylate	919286-58-1	95%	250mg	$260.00	2023-08-31
Alichem	A449036514-1g	(R)-tert-Butyl 2-(bromomethyl)morpholine-4-carboxylate	919286-58-1	95%	1g	$565.76	2023-08-31
Chemenu	CM163270-250mg	(R)-tert-Butyl 2-(bromomethyl)-morpholine-4-carboxylate	919286-58-1	95%	250mg	$151	2024-07-20
Chemenu	CM163270-1g	(R)-tert-Butyl 2-(bromomethyl)-morpholine-4-carboxylate	919286-58-1	95%	1g	$284	2024-07-20
abcr	AB513185-250 mg	t-Butyl (R)-2-(bromomethyl)morpholine-4-carboxylate; .	919286-58-1		250MG	€421.60	2023-04-18
Apollo Scientific	OR49067-250mg	tert-Butyl (2R)-2-(bromomethyl)morpholine-4-carboxylate	919286-58-1	95%	250mg	£85.00	2025-02-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	R15020-250mg	(R)-tert-Butyl 2-(bromomethyl)morpholine-4-carboxylate	919286-58-1	95%	250mg	¥657.0	2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	R15020-100mg	(R)-tert-Butyl 2-(bromomethyl)morpholine-4-carboxylate	919286-58-1	95%	100mg	¥484.0	2024-07-19

tert-butyl (2R)-2-(bromomethyl)morpholine-4-carboxylate Production Method

Production Method 1

135065-71-3

919286-58-1

Reaction Conditions

1.1 Reagents: Carbon tetrabromide , Triphenylphosphine Solvents: Dichloromethane ; 0 °C; 1 h, 20 °C

Reference

: Preparation of phenylimidazopyridinylmethylmorpholine derivatives and analogs for use as P2X3 modulators

, World Intellectual Property Organization, , ,

Production Method 2

135065-71-3

919286-58-1

Reaction Conditions

1.1 Reagents: Triphenylphosphine Solvents: Dichloromethane ; 4 h, rt

Reference

: Preparation of amino acid 3-oxohexahydropyrrolo[3,2-b]pyrrol-4-yl amides as cysteine protease inhibitors

, World Intellectual Property Organization, , ,

Production Method 3

135065-71-3

919286-58-1

Reaction Conditions

1.1 Reagents: Carbon tetrabromide , Triphenylphosphine Solvents: Dichloromethane ; 4 h, rt

Reference

: Preparation of N-(2-benzofuranyl)-L-leucine derivatives as cysteine protease inhibitors

, World Intellectual Property Organization, , ,

Production Method 4

135065-71-3

919286-58-1

Reaction Conditions

1.1 Reagents: Carbon tetrabromide , Triphenylphosphine Solvents: Dichloromethane ; -20 °C; 18 h, -15 °C; 1.5 h, rt

Reference

: 1H-imidazo[4,5-c]pyridin-2-yl derivatives as inhibitors of AKT activity and their therapeutic uses

, World Intellectual Property Organization, , ,